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Compound of Interest

Compound Name: DIBUTYL TIN MALATE

Cat. No.: B101608

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties,
toxicological data, applications, and experimental protocols related to dibutyltin maleate (CAS
No: 78-04-6).

Core Chemical and Physical Properties

Dibutyltin maleate is an organotin compound that exists primarily as a white amorphous powder
or crystals.[1][2] It is characterized by the coordination of a dibutyltin cation with a maleate
anion.[3]
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Property Value Source
CAS Number 78-04-6 [1]
Molecular Formula C12H2004Sn [4]
Molecular Weight 346.99 g/mol [4151617]
EINECS Number 201-077-5 [1]
ZBBLRPRYYSJUCZ-
InChl Key [3]
UHFFFAOYSA-L
C(CcC)
SMILES [Sn]1(CCCC)OC(=0)C=CC(= [3]
0)01

Physicochemical Properties

The reported physical properties of dibutyltin maleate can vary slightly, potentially due to

different measurement conditions or product forms (e.g., powder vs. liquid).
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Property Value Source
White crystals or powder;

Appearance o [11[31[41[8]
colorless to pale yellow liquid

Odor Slight ester-like [1]

Melting Point 108-113 °C; 135-140 °C (lit.) [2][41[81[9]

Boiling Point 260 °C (lit.) [1109]

Flash Point 107 °C; 204 °C [1][20]

Density ~1.2to 1.3 g/cm3; 1.318 g/cm3 [1][10]
Soluble in benzene & organic

N esters; slightly soluble in

Solubility _ _ [LI[21041181[9]
toluene; insoluble in water
(0.01 g/L at 20 °C)
Stable under ordinary

- conditions of use and storage.
Stability [1109]

Conditions to avoid include

heat, moisture, and light.

Incompatibilities

Strong oxidants, acids, and

bases

[1]

Hazardous Decomposition

Forms carbon oxides and
tin/tin oxides upon heating to

decomposition.

[1]9]

Applications and Mechanisms

Dibutyltin maleate serves significant industrial purposes, primarily as a heat stabilizer for
polyvinyl chloride (PVC) and as a catalyst.[1][3][11]

o PVC Stabilization: It provides excellent heat resistance and transparency to PVC products,

preventing discoloration (yellowing) during high-temperature processing.[2][8] It is

particularly suitable for hard, transparent PVC applications.[8][10] The stabilization

mechanism involves the neutralization of hydrogen chloride (HCI) released during PVC
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degradation and the replacement of unstable allylic chloride sites on the polymer chain with
more stable ester groups.[12]

o Catalysis: It acts as a condensation catalyst and is used in esterification and
transesterification reactions.[1][10][13] It has also been investigated as an initiator for the
ring-opening polymerization of e-caprolactone.[14]
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PVC stabilization mechanism of Dibutyltin Maleate.

Toxicological Profile

Dibutyltin maleate is classified as a hazardous substance, exhibiting significant toxicity through
various exposure routes.[1][15] It is harmful if swallowed, fatal if inhaled, causes severe skin
burns and eye damage, and may cause an allergic skin reaction.[1][16]

Acute Toxicity Data

Test Species Route Value Source
LDso Rat Oral 422 mg/kg [1][9][16]
LDso Rat Dermal > 2,000 mg/kg [9][16]
LCso Rat Inhalation 313 mg/m3 (4 h) [9][16]
LDso Mouse Oral 470 mg/kg [2]

Chronic and Other Health Effects
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o Organ Toxicity: Causes damage to organs through prolonged or repeated exposure.[1][16]
Subchronic exposure can affect the central nervous, immune, and renal systems, as well as
the liver.[15]

o Reproductive Toxicity: It is suspected of damaging fertility or the unborn child.[1][16]

o Mutagenicity: Suspected of causing genetic defects; in vitro tests have shown mutagenic
effects.[1][16]

o Carcinogenicity: Not identified as a probable, possible, or confirmed human carcinogen by
IARC.[1][9]

Ecotoxicity

Dibutyltin maleate is toxic to aquatic life with long-lasting effects.[1][16]

Test Species Value Source

Danio rerio (Zebra

LCso (96 h) _ > 5.7 mg/L [16]
fish)
Daphnia magna

ECso 0.21 mg/L [1][16]
(Water flea)
Desmodesmus

ECso (72 h) subspicatus (Green 4.1 mg/L [16]
algae)

Experimental Protocols
Synthesis of Dibutyltin Maleate

A common method for synthesizing dibutyltin maleate involves the condensation reaction
between dibutyltin oxide and maleic anhydride.[2][17][18]

Materials:

o Dibutyltin oxide (finely divided)
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e Maleic anhydride

 Inert cycloaliphatic hydrocarbon solvent (e.g., cyclohexane, methyl cyclohexane) (optional,
for anhydrous process)[18]

o Reaction vessel with heating and stirring capabilities
Procedure (Anhydrous Method[18]):

o Charging the Reactor: Add the inert solvent (e.g., 160 parts by weight of cyclohexane) and
maleic anhydride (e.g., 73.5 parts, 0.75 mole) to the reaction vessel.

o Heating and Melting: Heat the mixture to 55-65 °C with stirring until the maleic anhydride is
molten.

o Addition of Oxide: Add dibutyltin oxide (e.g., 186.6 parts, 0.75 mole) in small aliquots,
controlling the addition to maintain the reaction temperature at approximately 75 °C.

o Reaction: Hold the mixture at temperature for a specified period (e.g., one hour) to ensure
the reaction goes to completion.

» Precipitation and Isolation: Cool the reaction mixture to 15-40 °C to precipitate the dibutyltin
maleate product.

« Filtration and Washing: Filter the cooled mixture. Wash the resulting filter cake with a small
amount of cold solvent.

e Drying: Dry the final product at 50-60 °C to yield anhydrous dibutyltin maleate.
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1. Charge Reactor
(Solvent + Maleic Anhydride)

2. Heat & Stir
(55-65 °C)

3. Add Dibutyltin Oxide
(in aliquots, maintain ~75 °C)

4. Hold at Temperature
(Reaction Period)

5. Cool to Precipitate
(15-40 °C)

6. Filter & Wash
(with cold solvent)

7. Dry Product
(50-60 °C)

Final Product:
Dibutyltin Maleate
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Experimental workflow for the synthesis of Dibutyltin Maleate.

Analysis of Airborne Dibutyltin Maleate (OSHA Method
ID-224SG)

This protocol outlines the collection and analysis of airborne dibutyltin maleate via atomic
absorption.[19]

1. Sample Collection:

e Media: 0.8 pm mixed cellulose ester filter (MCEF).
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e Flow Rate: 1-2 L/min.
e Volume: Minimum 200 L.
2. Sample Preparation (Digestion):
e Reagents: Concentrated Sulfuric Acid (H2S0Oa4), 30% Hydrogen Peroxide (H202).
e Procedure:
o Transfer the filter to a clean 125 mL Phillips beaker.
o Add 2 mL of concentrated H2SO4 and heat.
o When the solution darkens, add 30% H202 dropwise until the solution becomes clear.
o Cool the digested sample and dilute to a known volume with 10% Hydrochloric Acid (HCI).
3. Analysis:
e Technique: Graphite Furnace Atomic Absorption (GFAA).

o Standard Preparation: Prepare tin (Sn) standards from a 1000 pg/mL stock solution, diluted
with 10% HCI to create working standards in the range of 0.05 to 2.0 ppm.

o Quantitation: Analyze the digested samples and compare absorbance readings to the
calibration curve generated from the working standards to determine the concentration of tin.
The amount of dibutyltin maleate is calculated based on the theoretical tin content of 34.2%.
[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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